Cas no 1708370-84-6 (1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide)

1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide is a structurally distinct triazole derivative with potential applications in medicinal chemistry and drug discovery. Its unique scaffold combines a phenyl-substituted triazole core with a piperidinyl side chain and a methylamide carboxylic acid group, offering versatility for further functionalization. The compound's rigid triazole framework may enhance binding affinity in biological targets, while the piperidine moiety could improve solubility and pharmacokinetic properties. Its synthetic accessibility and modular structure make it a valuable intermediate for developing pharmacologically active molecules, particularly in central nervous system (CNS) or enzyme-targeted therapeutics. The methylamide group further contributes to its stability and potential bioactivity.

1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide structure

1708370-84-6 structure

Product Name:1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide

CAS No:1708370-84-6

MF:C₁₅H₁₉N₅O

MW:285.344262361526

CID:5171751

Update Time:2026-03-04

1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide Chemical and Physical Properties

Names and Identifiers

- 1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide
- N-Methyl-1-phenyl-5-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C15H19N5O/c1-16-15(21)13-14(11-7-9-17-10-8-11)20(19-18-13)12-5-3-2-4-6-12/h2-6,11,17H,7-10H2,1H3,(H,16,21)
- InChI Key： TUKWGOIGVGVMJC-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C(C2CCNCC2)=C(C(NC)=O)N=N1

1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509973-1g	N-Methyl-1-phenyl-5-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide	1708370-84-6	97%	1g	$480	2022-09-29
Ambeed	A550104-1g	N-Methyl-1-phenyl-5-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide	1708370-84-6	97%	1g	$490.0	2024-04-23

1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on 1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide

Introduction to 1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide (CAS No. 1708370-84-6)

1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1708370-84-6, belongs to a class of heterocyclic molecules that exhibit potential biological activity. The presence of multiple pharmacophoric groups, including a phenyl ring, a piperidine moiety, and a triazole ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide is characterized by its rigid framework, which is conducive to stable interactions with biological targets. The triazole ring, in particular, is known for its ability to participate in hydrogen bonding and hydrophobic interactions, making it an attractive scaffold for designing bioactive molecules. Additionally, the piperidine ring contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents that target inflammation and immune responses. 1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide has shown promise in preclinical studies as a modulator of inflammatory pathways. Specifically, it has been observed to interact with certain enzymes and receptors involved in the release of pro-inflammatory cytokines. This interaction suggests that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the phenyl group in the molecule provides a site for further functionalization, allowing chemists to explore derivatives with enhanced pharmacological properties. The methylamide moiety at the carboxylic acid position contributes to the compound's stability and bioavailability. These structural features make 1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide a versatile platform for medicinal chemistry investigations.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. 1-Phenyl-5-piperidin-4-yl-1H-[1,2,3]triazole-4-carboxylic acid methylamide has been subjected to virtual screening using molecular docking techniques to identify its binding affinity to various protein targets. These studies have revealed that the compound exhibits high selectivity for certain enzymes implicated in metabolic disorders and cancer progression.

The synthesis of 1-Phenyl-5-piperidin-4-ylyl-H-[1，2，3]-triazole - 4 - carboxylic acid methylamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes under transition metal catalysis. The subsequent functionalization of the piperidine ring and the introduction of the phenyl group are carried out using established synthetic methodologies.

In conclusion, 1 - Phenyl - 5 - piperidin - 4 - yl - H - [ 1 ， 2 ， 3 ] - triazole - 4 - carboxylic acid methylamide (CAS No. 1708370 - 84 - 6) represents a significant advancement in pharmaceutical research due to its structural complexity and potential biological activity. Further studies are warranted to fully elucidate its mechanism of action and therapeutic applications.